Cas no 153484-08-3 (4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt (>90%))

• Product Name: 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt (>90%)
• CAS No: 153484-08-3
• MF: C₁₈H₂₀NNaO₁₁S
• MW: 481.4063
• CID: 2084837
• Update Time: 2025-06-28

4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt (>90%) Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside-6-sulfate sodium salt
• CID 145708116
• sodium;[(2R,3S,4R,5R,6R)-5-acetamido-3,4-dihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl sulfate
• 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt (>90%)

• Inchi： 1S/C18H21NO11S.Na/c1-8-5-14(21)29-12-6-10(3-4-11(8)12)28-18-15(19-9(2)20)17(23)16(22)13(30-18)7-27-31(24,25)26;/h3-6,13,15-18,22-23H,7H2,1-2H3,(H,19,20)(H,24,25,26);/q;+1/p-1/t13-,15-,16-,17-,18+;/m1./s1
• InChI Key： QJBYZEXXKLRSJR-FBFKMQNYSA-M
• SMILES： S(=O)(=O)([O-])OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](OC2C=CC3C(C)=CC(=O)OC=3C=2)O1)NC(C)=O)O)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 829
• Topological Polar Surface Area: 189

Additional information on 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt (>90%)

Introduction to 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt (>90%) and Its Applications in Modern Research

CAS No. 153484-08-3 refers to a specialized chemical compound known as 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt, which is a highly purified (>90%) sodium salt derivative. This compound has garnered significant attention in the field of biochemical research due to its unique structural properties and versatile applications. The molecular structure of this compound incorporates a methylumbelliferyl moiety, which is renowned for its fluorescence characteristics, making it an invaluable tool in various analytical and diagnostic procedures.

The 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside component of the compound adds another layer of functionality, enhancing its utility in glycosylation studies and carbohydrate chemistry. The presence of a sulfate group at the 6-position and an acetamido group at the 2-position provides specific reactivity that allows for selective interactions with biological molecules. This makes the compound particularly useful in the development of lectin-based assays and in the study of glycan-mediated processes.

In recent years, advancements in glycomic techniques have highlighted the importance of high-quality carbohydrate derivatives for structural elucidation and functional studies. The 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt has been employed in various high-throughput screening applications, where its fluorescence properties enable real-time monitoring of glycosidic bond hydrolysis. This capability is crucial for understanding enzymatic mechanisms involved in carbohydrate metabolism, such as those catalyzed by glycosidases and glycosyltransferases.

The compound's high purity (>90%) ensures minimal interference from impurities, which is critical for accurate experimental results. This purity level is achieved through rigorous synthetic protocols and purification techniques, ensuring that researchers can rely on consistent performance across multiple experiments. The sodium salt form enhances solubility in aqueous solutions, facilitating its use in a wide range of biological assays and experiments.

One of the most compelling applications of this compound is in the field of glycobiology, where it serves as a substrate for studying the interaction between carbohydrates and proteins. The fluorescence emitted upon cleavage of the glycosidic bond allows researchers to visualize and quantify these interactions with high sensitivity. This has led to significant insights into processes such as cell adhesion, pathogen recognition, and immune responses, all of which are mediated by glycan-protein interactions.

Recent studies have also demonstrated the utility of this compound in drug discovery and development. The ability to selectively label glycosylated biomolecules has enabled researchers to identify novel drug targets and to develop probes for monitoring therapeutic efficacy. For instance, modifications to carbohydrate structures can influence drug binding affinity and metabolic stability, making the study of glycans essential for optimizing drug design.

The use of 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt in flow cytometry and microarray assays has further expanded its applications. These techniques allow for large-scale analysis of glycan expression patterns in cells and tissues, providing valuable data for understanding disease mechanisms and developing diagnostic markers. The compound's compatibility with these technologies underscores its importance as a research tool in modern biomedical laboratories.

The chemical properties of this compound also make it suitable for use as a standard or reference material in quality control processes. Its well-characterized structure and consistent purity ensure that it can be used to validate analytical methods and to calibrate instruments used in glycomic research. This reliability is essential for maintaining high standards in scientific research and for ensuring reproducibility across different laboratories.

In conclusion, the CAS No. 153484-08-3 compound, specifically the 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-a-D-glucopyranoside Sodium Salt, represents a significant advancement in biochemical research tools. Its unique combination of fluorescence properties and specific carbohydrate structure makes it an indispensable reagent for studying glycan biology, enzyme mechanisms, and drug development. As research methodologies continue to evolve, this compound is poised to play an even greater role in unraveling the complexities of carbohydrate-mediated processes.